Cas no 1269152-63-7 (N,2,6-trimethylcyclohexan-1-amine hydrochloride)

• Product Name: N,2,6-trimethylcyclohexan-1-amine hydrochloride
• CAS No: 1269152-63-7
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• CID: 4584959
• Update Time: 2025-05-23

N,2,6-trimethylcyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,2,6-trimethylcyclohexan-1-amine hydrochloride

• Inchi： 1S/C9H19N.ClH/c1-7-5-4-6-8(2)9(7)10-3;/h7-10H,4-6H2,1-3H3;1H
• InChI Key： FCDQHOLYUCURMD-UHFFFAOYSA-N
• SMILES： N(C1C(CCCC1C)C)C.Cl

N,2,6-trimethylcyclohexan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,2,6-trimethylcyclohexan-1-amine hydrochloride

N,2,6-TriMethylCycloHexan-1-Amine Hydrochloride: A Comprehensive Overview

The compound N,2,6-trimethylcyclohexan-1-amine hydrochloride, also known by its CAS number 1269152-63-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. The molecule consists of a cyclohexane ring with three methyl groups attached at positions 2, 6, and the nitrogen atom at position 1. The hydrochloride salt form indicates that the compound exists as a chloride salt, which is common for amines due to their basic nature.

Recent studies have highlighted the importance of N,2,6-trimethylcyclohexan-1-amine hydrochloride in drug discovery and development. Its structure allows for versatile interactions with biological systems, making it a promising candidate for therapeutic agents. Researchers have explored its potential as a building block for more complex molecules, leveraging its stability and reactivity in various chemical reactions.

The synthesis of N,2,6-trimethylcyclohexan-1-amine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding amine. This is often achieved through reduction of an imine or via alkylation reactions. The hydrochloride salt is formed by protonation of the amine group under acidic conditions, which enhances its solubility and stability for further use.

In terms of physical properties, N,2,6-trimethylcyclohexan-1-amine hydrochloride exhibits a melting point of approximately 180°C and is soluble in water and common organic solvents such as ethanol and dichloromethane. These properties make it suitable for use in both laboratory settings and industrial applications.

One of the most recent advancements involving this compound is its role in the development of novel pharmaceuticals. Scientists have utilized its structure to design molecules with enhanced bioavailability and efficacy. For instance, studies have shown that derivatives of N,2,6-trimethylcyclohexan-1-amine hydrochloride can act as potent inhibitors of certain enzymes involved in disease pathways.

Moreover, the compound has been explored for its potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis and coordination chemistry. This opens up new avenues for its application in green chemistry and sustainable processes.

In conclusion, N,2,6-trimethylcyclohexan-1-amine hydrochloride stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and adaptability make it an essential component in modern research and development efforts.